Cas no 344950-98-7 (1,7-Heptanediol, 4,4-difluoro-)

• Product Name: 1,7-Heptanediol, 4,4-difluoro-
• CAS No: 344950-98-7
• MF: C₇H₁₄F₂O₂
• MW: 168.181669712067
• CID: 2196708
• Update Time: 2023-08-07

1,7-Heptanediol, 4,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-heptane-1,7-diol
• 1,7-Heptanediol, 4,4-difluoro-
• IBDFWEUPBOVOHY-UHFFFAOYSA-N

• Inchi： 1S/C7H14F2O2/c8-7(9,3-1-5-10)4-2-6-11/h10-11H,1-6H2
• InChI Key： IBDFWEUPBOVOHY-UHFFFAOYSA-N
• SMILES： FC(CCCO)(CCCO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 86.4
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5